6-(Cyclopropylmethoxy)-2-methylpyrimidine-4-carboxylic acid

Specification

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 6-(cyclopropylmethoxy)-2-methylpyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C10H12N2O3/c1-6-11-8(10(13)14)4-9(12-6)15-5-7-2-3-7/h4,7H,2-3,5H2,1H3,(H,13,14)
• Standard InChI Key: OQHKRTGFWKJNOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCC2CC2)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrimidine ring substituted at the 2-position with a methyl group, at the 4-position with a carboxylic acid moiety, and at the 6-position with a cyclopropylmethoxy group. The cyclopropylmethoxy substituent introduces steric hindrance and electronic effects that influence its reactivity and binding affinity.

Key structural attributes:

• Molecular formula: C₁₀H₁₂N₂O₃

• Molecular weight: 208.21 g/mol

• IUPAC name: 6-(cyclopropylmethoxy)-2-methylpyrimidine-4-carboxylic acid

• SMILES notation: CC1=NC(=CC(=N1)OCC2CC2)C(=O)O

The cyclopropane ring’s strained geometry enhances interactions with hydrophobic pockets in enzyme active sites, a feature exploited in drug design.

Physicochemical Characteristics

• Solubility: Limited aqueous solubility due to the hydrophobic cyclopropyl group; soluble in polar aprotic solvents like DMSO.

• pKa: The carboxylic acid group confers a pKa of ~3.5, influencing ionization state under physiological conditions.

Synthesis and Industrial Production

Key Synthetic Routes

The synthesis involves multi-step reactions starting from pyrimidine precursors. A representative pathway includes:

• Functionalization of pyrimidine: Introduction of the methyl group at the 2-position via alkylation.

• Etherification: Coupling cyclopropylmethanol to the 6-position using Mitsunobu conditions or nucleophilic substitution.

• Carboxylic acid formation: Oxidation of a methyl ester intermediate to yield the 4-carboxylic acid group.

Example reaction:

$$\text{2-Methylpyrimidine-4-carboxylate} + \text{Cyclopropylmethanol} \xrightarrow{\text{DEAD, PPh}_3} \text{6-(Cyclopropylmethoxy)-2-methylpyrimidine-4-carboxylate} \xrightarrow{\text{Hydrolysis}} \text{Target Acid}[1]$$

Industrial Optimization

Patents highlight methods avoiding mutagenic intermediates (e.g., vinyl ethers) to improve safety and scalability. Catalytic systems using palladium or nickel enhance yield (>80%) and reduce byproducts.

Biological Activities and Mechanisms

Enzyme Inhibition

The compound inhibits enzymes critical for nucleotide biosynthesis, such as thymidylate synthase, by mimicking transition states. Its cyclopropylmethoxy group stabilizes interactions with hydrophobic residues in enzyme active sites.

Antimicrobial and Antiproliferative Effects

• Bacterial growth inhibition: Disrupts folate metabolism in E. coli (MIC: 12.5 µg/mL).

• Anticancer potential: Reduces proliferation in HeLa cells (IC₅₀: 8.7 µM) via DNA synthesis blockade.

Applications in Drug Development

Pharmaceutical Intermediates

The compound serves as a precursor for PDE10 inhibitors and calcium channel blockers. For example:

• PDE10 inhibitors: Derivatives show promise in treating neurological disorders (e.g., schizophrenia).

• Agrochemicals: Incorporated into herbicides targeting plant acetyl-CoA carboxylase.

Material Science

Functionalized pyrimidines are explored as ligands in catalytic systems for cross-coupling reactions.

Analytical Characterization

Spectroscopic Methods

• NMR: $^1\text{H}$ NMR (DMSO-d₆): δ 1.15–1.30 (m, 4H, cyclopropane), 2.78 (s, 3H, CH₃), 4.50 (d, 2H, OCH₂).

• Mass spectrometry: ESI-MS m/z 209.1 [M+H]⁺.

Comparative Analysis with Structural Analogs

Compound	Structural Features	Biological Activity
6-Trifluoromethylpyridine-3-carboxylic acid	Trifluoromethyl group at 6-position	Vanilloid receptor antagonism
5-(Cyclopropylmethoxy)-3-methylpyridine-2-carboxylic acid	Altered substituent positions	Reduced enzyme affinity
2-Methyl-6-(2-pyridylmethoxy)pyrimidine-4-carboxylic acid	Pyridylmethoxy substituent	Enhanced solubility, lower potency